4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-4-[[4-[(3-nitrophenyl)methoxy]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C23H16N2O5/c26-23-21(24-22(30-23)18-6-2-1-3-7-18)14-16-9-11-20(12-10-16)29-15-17-5-4-8-19(13-17)25(27)28/h1-14H,15H2/b21-14-
• InChI Key: MRJSTHYPACUKKV-STZFKDTASA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CC3=CC=C(C=C3)OCC4=CC(=CC=C4)[N+](=O)[O-])C(=O)O2
• Isomeric SMILES: C1=CC=C(C=C1)C2=N/C(=C\C3=CC=C(C=C3)OCC4=CC(=CC=C4)[N+](=O)[O-])/C(=O)O2
• Molecular Formula: C23H16N2O5
• Molecular Weight: 400.4 g/mol

Description

4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one, also known as NBPO, is a synthetic compound that has been widely used in scientific research. This molecule has been found to have various biochemical and physiological effects, making it a valuable tool for studying different biological processes.

Mechanism of Action

The mechanism of action of 4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one involves its ability to undergo a photoinduced electron transfer (PET) process. When excited with light, 4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one undergoes a PET process that results in the formation of a highly fluorescent species. This process is highly dependent on the local environment of the molecule, making it a valuable tool for studying protein conformational changes.
Biochemical and Physiological Effects:
4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has been found to have various biochemical and physiological effects. This molecule has been shown to be non-toxic to cells and has been used to study the uptake and localization of proteins in cells. 4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has also been used to study the effect of pH and temperature on protein conformational changes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one is its high sensitivity to changes in the local environment, making it a valuable tool for studying protein conformational changes. 4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one is also non-toxic to cells, making it a safe option for use in cell-based assays. However, one of the limitations of 4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one is its relatively low fluorescence quantum yield, which can limit its sensitivity in some applications.

Future Directions

There are several future directions for the use of 4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one in scientific research. One potential application is in the study of protein-protein interactions and the identification of new protein-protein interaction inhibitors. 4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one could also be used to study the effect of different drugs on protein conformational changes and to identify new drug targets. Additionally, 4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one could be used in the development of biosensors for the detection of specific proteins or ligands in biological samples.
Conclusion:
In conclusion, 4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one is a valuable tool for studying protein conformational changes and has been extensively used in scientific research. This molecule has various biochemical and physiological effects and has several advantages and limitations for use in lab experiments. With its high sensitivity to changes in the local environment, 4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has several potential future applications in the study of protein-protein interactions, drug discovery, and biosensor development.

Scientific Research Applications

4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has been extensively used in scientific research as a fluorescent probe for detecting protein conformational changes. This molecule has been found to be highly sensitive to changes in the local environment, making it a valuable tool for studying protein folding, protein-protein interactions, and enzyme activity. 4-{4-[(3-nitrobenzyl)oxy]benzylidene}-2-phenyl-1,3-oxazol-5(4H)-one has also been used to study the binding of ligands to proteins and to monitor the conformational changes that occur upon ligand binding.